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Compound of Interest

Compound Name: Methylmercury(1+);iodide

Cat. No.: B087125 Get Quote

An In-depth Technical Overview of
Methylmercury(1+) Iodide
This document provides a concise technical summary of the chemical properties of

methylmercury(1+) iodide, tailored for researchers, scientists, and professionals in drug

development.

Core Chemical Data
Methylmercury(1+) iodide is an organometallic compound formed from the methylmercury

cation ([CH3Hg]+) and an iodide anion (I-).[1] It is a highly toxic compound and a significant

source of organic mercury exposure in humans.[1] The key quantitative data for this compound

are summarized below.

Identifier Value Reference

Chemical Formula CH3HgI [2][3][4][5][6]

Molecular Weight 342.53 g/mol [2][3][4][5][6]

CAS Number 143-36-2 [2][3]

IUPAC Name iodo(methyl)mercury [6]

The methylmercury cation ([CH3Hg]+) itself has a molecular weight of 215.63 g/mol .[1][7]
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Logical Relationship Diagram
The formation of methylmercury(1+) iodide from its constituent ions can be represented by the

following logical diagram.

Formation of Methylmercury(1+) Iodide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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